N-(octahydrobenzo[b][1,4]dioxin-6-yl)-4-(thiophen-2-yl)benzamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-thiophen-2-ylbenzamide
• InChI: InChI=1S/C19H21NO3S/c21-19(14-5-3-13(4-6-14)18-2-1-11-24-18)20-15-7-8-16-17(12-15)23-10-9-22-16/h1-6,11,15-17H,7-10,12H2,(H,20,21)
• InChI Key: UYNWULFBFIUVTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1NC(=O)C3=CC=C(C=C3)C4=CC=CS4)OCCO2
• Molecular Formula: C19H21NO3S
• Molecular Weight: 343.4 g/mol

Description

“N-(octahydrobenzo[b][1,4]dioxin-6-yl)-4-(thiophen-2-yl)benzamide” is a complex organic compound. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The compound also contains a dioxin ring and a thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings. The dioxin and thiophene rings are likely to influence the overall structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions like protodeboronation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the benzamide, dioxin, and thiophene groups.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to N-(octahydrobenzo[b][1,4]dioxin-6-yl)-4-(thiophen-2-yl)benzamide have been synthesized and evaluated for their antimicrobial properties. For example, novel heterocycles showing broad-spectrum antimicrobial activity against bacterial strains such as Escherichia coli and Staphylococcus aureus, as well as fungal strains including Candida albicans and Aspergillus niger, have been developed, indicating potential applications in developing new antimicrobial agents (Padalkar et al., 2014).

Polymer Science and Materials Chemistry

In the realm of materials science, research has explored the synthesis and characteristics of polymers and copolymers containing benzamide or thiophene units, demonstrating applications in creating materials with specific photophysical, thermal, and electrochemical properties. For instance, the study of chain-growth polycondensation for synthesizing well-defined aromatic polyamides highlights advances in polymer science, potentially leading to the development of new materials for various industrial applications (Yokozawa et al., 2002).

Anticancer Evaluation

The design and synthesis of benzamide derivatives for evaluating anticancer activity represent another significant application. Some derivatives have shown moderate to excellent anticancer activity against various cancer cell lines, suggesting their utility in developing new anticancer therapies (Ravinaik et al., 2021).

Diuretic Activity

Biphenyl benzothiazole-2-carboxamide derivatives have been synthesized and evaluated for diuretic activity, with some compounds showing promising results. This research could lead to the development of new diuretic agents for medical use (Yar & Ansari, 2009).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzamide derivatives are used as pharmaceutical drugs and their mechanisms of action vary widely.

Safety and Hazards

Dioxins are known to be highly toxic and can accumulate in the food chain. Therefore, any compound containing a dioxin ring should be handled with caution.

Future Directions

The future research directions would depend on the properties and potential uses of this compound. Given the presence of a benzamide group, it could be interesting to explore its potential uses in pharmaceutical applications.